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Compound of Interest

Compound Name: Propiolic acid, fluoro-, ethyl ester

CAS No.: 102128-71-2

Cat. No.: B11924691

Get Quote

Core Directive & Scope
This guide transcends the standard 16-section Safety Data Sheet (SDS). It is designed for

research chemists and drug discovery scientists handling Ethyl 3-fluoropropiolate, a high-

energy fluorinated building block.

Crucial Distinction: Do not confuse this compound with Ethyl 3,3,3-trifluoropropionate

(saturated) or Ethyl propiolate (non-fluorinated). The presence of the fluorine atom directly

attached to the alkyne triple bond (

) creates a unique "push-pull" electronic environment, making this molecule a potent Michael
acceptor and significantly more reactive than its non-fluorinated analogs.
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Property Value / Description Technical Note

Chemical Name Ethyl 3-fluoropropiolate
IUPAC: Ethyl 3-fluoroprop-2-

ynoate

Structure Electron-deficient alkyne

CAS Number Research Chemical

Use CAS 623-47-2 (Ethyl

Propiolate) as a baseline for

regulatory filing, but assume

higher reactivity.

Molecular Weight 116.09 g/mol

Physical State Colorless to pale yellow liquid
Often darkens upon

decomposition.

Boiling Point ~120°C (Predicted)
Do not distill at atm pressure.

Risk of polymerization.

Flash Point ~25°C (Est.) Flammable Liquid (Cat 3)

Reactivity High
Susceptible to nucleophilic

attack and hydrolysis.

Hazard Identification & Toxicology (Mechanism-
Based)
Standard GHS codes are insufficient to describe the risks here. We must understand the

Molecular Mechanism of Toxicity.

The "Super-Electrophile" Hazard
The fluorine atom exerts a strong inductive effect (-I), while the ester group provides resonance

withdrawal. This lowers the LUMO energy of the triple bond, making the

-carbon (attached to F) highly susceptible to nucleophilic attack by biological thiols (e.g.,
Cysteine, Glutathione).
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Lachrymator: Like ethyl propiolate, this compound will alkylate TRPA1 receptors in the

corneal nerve endings, causing severe tearing and pain.

Sensitizer: Irreversible covalent modification of skin proteins can lead to severe allergic

dermatitis.

Hydrolysis Risk (The Hidden Danger): unlike standard esters, the hydrolysis of the C-F bond

in this electronic environment can release Hydrogen Fluoride (HF) or Fluoride ions under

acidic/basic conditions.

GHS Classification (Derived)[1]
H226: Flammable liquid and vapor.[1][2]

H314: Causes severe skin burns and eye damage (due to potential HF release and

alkylation).

H335: May cause respiratory irritation.[2][3]

H317: May cause an allergic skin reaction.

Safe Handling Protocol (The "How-To")
This section details a self-validating workflow for transferring the reagent from storage to

reaction.

Engineering Controls
Workstation: All operations must occur in a Class II Fume Hood or Glovebox.

Atmosphere: Argon or Nitrogen (Schlenk line technique). Moisture initiates decomposition.

Personal Protective Equipment (PPE) Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC269490010&productDescription=ETHYL+3-ETHOXYPROPIONATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-difluoropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-difluoropropanoate
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zone PPE Requirement Rationale

Eyes
Chemical Goggles + Face

Shield

Lachrymator + Explosion risk if

heated.

Hands (Inner) Nitrile (4 mil) Dexterity.

Hands (Outer) Silver Shield / Laminate

Critical: Small fluorinated

organics permeate nitrile

rapidly. Laminate provides >4h

breakthrough time.

Body Flame-resistant Lab Coat Flammability risk.

Transfer Protocol (Diagram)

1. Cold Storage
(-20°C, under Ar)

2. Visual Check
(Clear = Good

Dark/Fuming = Bad)

 Inspect

3. Warm to RT
(Prevent condensation)

 Pass

6. Oxidative/Basic
Quench Fail (Decomposed)

4. Cannula/Syringe
Transfer

 Inert Gas Positive Pressure 5. Reaction Vessel
(Dry Solvent)

 Dropwise Addition

 Waste Stream

Click to download full resolution via product page

Figure 1: Inert atmosphere transfer workflow. Note the "Visual Check" step; darkening indicates

polymerization or HF release.

Emergency Response & Stabilization
Spill Management (Self-Validating)
If a spill occurs, you cannot simply wipe it up. You must validate neutralization.

Evacuate: The lachrymatory effect will be immediate.

PPE: Don Full Face Respirator (OV/AG cartridges).

Neutralization: Cover spill with a slurry of Sodium Carbonate (
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) and Calcium Gluconate.

Why? Carbonate neutralizes acid; Calcium scavenges fluoride ions (precipitating

).

Validation: Use pH paper (aim for pH 8-9) and Fluoride test strips (if available) before final

cleanup.

First Aid (HF Specific)
Because of the C-F bond lability:

Skin Contact: Wash with water for 5 mins, then immediately apply 2.5% Calcium Gluconate

gel. Massage until pain ceases.

Eye Contact: Irrigate for 15 mins. Do NOT use calcium gluconate drops unless directed by a

physician (precipitation risk in cornea).

Synthesis & Application Context
Reactivity Profile
Ethyl fluoropropynoate is used primarily for:

Click Chemistry: [3+2] cycloadditions with azides to form fluorinated triazoles.

Michael Additions: Reaction with amines/thiols to form

-heteroatom acrylates.

Biological Pathway (Toxicity Mechanism)[1]
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Ethyl Fluoropropynoate
(Electrophile)

Michael Adduct
(Covalent Bond)

 Rapid Alkylation

Biological Thiol
(Glutathione/Cysteine)

Cellular Consequences:
1. Depletion of GSH (Oxidative Stress)
2. Protein Dysfunction (Sensitization)

 Irreversible

Click to download full resolution via product page

Figure 2: Mechanism of action. The electrophilic alkyne permanently binds to cellular defenses

(Glutathione).

Storage & Disposal
Storage Conditions

Temperature: -20°C (Freezer).

Container: Teflon (PFA/FEP) lined caps are preferred. Glass is acceptable only if strictly

anhydrous.

Stabilizer: Some commercial preparations may contain BHT (Butylated hydroxytoluene) to

prevent radical polymerization.

Disposal[6]
Do NOT pour down the drain.

Quench: Dilute slowly into a stirred solution of 10% NaOH/Ice. This hydrolyzes the ester and

releases

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11924691/docs?utm_src=pdf-body-img#technical-safety-handling-guide-ethyl-3-fluoropropiolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


. Treat the resulting solution with excess

to precipitate fluoride as

.

Waste Stream: Segregate as "Fluorinated Organic Waste" or "High Hazard Organic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. Ethyl 3,3-difluoropropanoate | C5H8F2O2 | CID 23184131 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Technical Safety & Handling Guide: Ethyl 3-
Fluoropropiolate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11924691/docs#technical-safety-handling-guide-
ethyl-3-fluoropropiolate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-difluoropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-propiolate
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.lobachemie.com/
http://www.orgsyn.org/
https://www.benchchem.com/product/b11924691?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC269490010&productDescription=ETHYL+3-ETHOXYPROPIONATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-difluoropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_3-difluoropropanoate
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.benchchem.com/product/b11924691/docs#technical-safety-handling-guide-ethyl-3-fluoropropiolate
https://www.benchchem.com/product/b11924691/docs#technical-safety-handling-guide-ethyl-3-fluoropropiolate
https://www.benchchem.com/product/b11924691/docs#technical-safety-handling-guide-ethyl-3-fluoropropiolate
https://www.benchchem.com/product/b11924691/docs#technical-safety-handling-guide-ethyl-3-fluoropropiolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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